Cas no 2138558-99-1 (2-(3-Amino-5-methylphenyl)cyclopentan-1-one)

• Product Name: 2-(3-Amino-5-methylphenyl)cyclopentan-1-one
• CAS No: 2138558-99-1
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6205283
• PubChem ID: 165492294
• Update Time: 2025-08-05

2-(3-Amino-5-methylphenyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1153148
• 2138558-99-1
• 2-(3-amino-5-methylphenyl)cyclopentan-1-one
• 2-(3-Amino-5-methylphenyl)cyclopentan-1-one

• Inchi： 1S/C12H15NO/c1-8-5-9(7-10(13)6-8)11-3-2-4-12(11)14/h5-7,11H,2-4,13H2,1H3
• InChI Key： NVERQSCTHFJYIV-UHFFFAOYSA-N
• SMILES： O=C1CCCC1C1C=C(C=C(C)C=1)N

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-(3-Amino-5-methylphenyl)cyclopentan-1-one

Introduction to 2-(3-Amino-5-methylphenyl)cyclopentan-1-one (CAS No. 2138558-99-1)

2-(3-Amino-5-methylphenyl)cyclopentan-1-one (CAS No. 2138558-99-1) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article aims to provide a comprehensive overview of 2-(3-Amino-5-methylphenyl)cyclopentan-1-one, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

The chemical structure of 2-(3-Amino-5-methylphenyl)cyclopentan-1-one consists of a cyclopentanone ring substituted with a 3-amino-5-methylphenyl group. The presence of the amino and methyl groups imparts unique reactivity and biological properties to the molecule. The cyclopentanone moiety is known for its involvement in various biological processes, making it an attractive scaffold for drug design.

In terms of physical properties, 2-(3-Amino-5-methylphenyl)cyclopentan-1-one is a solid at room temperature with a molecular weight of 197.24 g/mol. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics facilitate its use in various experimental settings, including in vitro and in vivo studies.

The synthesis of 2-(3-Amino-5-methylphenyl)cyclopentan-1-one has been reported using several methodologies. One common approach involves the reaction of 3-amino-5-methylbenzaldehyde with cyclopentanone under mild conditions, followed by reduction to form the final product. This method is highly efficient and scalable, making it suitable for both laboratory and industrial applications.

Recent research has focused on the biological activities of 2-(3-Amino-5-methylphenyl)cyclopentan-1-one. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. In particular, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 2-(3-Amino-5-methylphenyl)cyclopentan-1-one may have therapeutic potential in the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 2-(3-Amino-5-methylphenyl)cyclopentan-1-one has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. This neuroprotective activity is attributed to its ability to modulate key signaling pathways involved in cell survival and apoptosis.

The pharmacokinetic profile of 2-(3-Amino-5-methylphenyl)cyclopentan-1-one has been evaluated in animal models. Results indicate that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rate. These characteristics are essential for the development of effective oral formulations for clinical use.

To further explore the therapeutic potential of 2-(3-Amino-5-methylphenyl)cyclopentan-1-one, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of the compound in treating various conditions, including chronic pain and neurodegenerative disorders. Preliminary data from these trials are promising and suggest that 2-(3-Amino-5-methylphenyl)cyclopentan-1-one may offer significant benefits over existing treatments.

In conclusion, 2-(3-Amino-5-methylphenyl)cyclopentan-1-one (CAS No. 2138558-99-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activities, and promising pharmacokinetic profile make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.